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Compound of Interest

Compound Name: Butyl-a-D-glucopyranoside
CAS No.: 25320-93-8
Cat. No.: B1591003
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Butyl-a-D-glucopyranoside, a
notable alkyl glucoside with significant antimicrobial properties. Delving into its core identifiers,
synthesis, analytical characterization, and applications, this document serves as a crucial
resource for professionals in the fields of chemistry, microbiology, and drug development.

Core Identifiers and Physicochemical Properties

Butyl-a-D-glucopyranoside is a monosaccharide derivative characterized by a butyl group
attached to the anomeric carbon of a glucose molecule via an a-glycosidic bond. This structure
imparts specific chemical and biological properties that are of interest in various scientific
applications.

Table 1: Core Identifiers for Butyl-a-D-glucopyranoside
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Identifier Value Source
CAS Number 25320-93-8 [1][2][3]
Molecular Formula C10H2006 [1112]14]
Molecular Weight 236.26 g/mol [1114]
IUPAC Name butyl alpha-D-glucopyranoside  N/A
Synonyms Butyl a-D-glucopyranoside [1][2]

Table 2: Physicochemical Properties of Butyl-a-D-glucopyranoside

Property Value Source
Physical State Powder [1]
Purity Min. 95% [1]
Color White to Off-white [5]

Synthesis and Manufacturing

The synthesis of Butyl-a-D-glucopyranoside is typically achieved through the Fischer
glycosidation reaction. This classic method involves the reaction of D-glucose with n-butanol in
the presence of an acid catalyst.[6] The reaction yields a mixture of a and [3 anomers,
necessitating subsequent purification to isolate the desired a-anomer.

Experimental Protocol: Synthesis of Butyl-a-D-
glucopyranoside

The following protocol is a generalized procedure based on the principles of Fischer
glycosidation for the synthesis of alkyl glucosides.[7]

Materials:

e D-glucose
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n-butanol (anhydrous)

Strong acid catalyst (e.g., sulfuric acid or Amberlite IR-120 resin)
Sodium carbonate (for neutralization)

Anhydrous sodium sulfate (for drying)

Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, suspend D-glucose in an excess of anhydrous n-butanol.

Catalyst Addition: Carefully add the acid catalyst to the suspension.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).

Neutralization: After the reaction is complete, cool the mixture to room temperature and
neutralize the acid catalyst with sodium carbonate until the effervescence ceases.

Filtration and Concentration: Filter the mixture to remove the catalyst and any salts. The
excess n-butanol is then removed from the filtrate under reduced pressure.

Purification: The resulting crude product, a mixture of anomers, is purified by column
chromatography on silica gel using a gradient of ethyl acetate in hexane to separate the a-
and (3-anomers.

Characterization: The structure and purity of the isolated Butyl-a-D-glucopyranoside are
confirmed by NMR spectroscopy and mass spectrometry.
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Work-up Purification & Analysis
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Caption: Synthesis workflow for Butyl-a-D-glucopyranoside.

Analytical Characterization

The analytical characterization of Butyl-a-D-glucopyranoside is crucial for confirming its identity,
purity, and anomeric configuration. A combination of chromatographic and spectroscopic
techniques is employed for this purpose.

Separation and Identification of Anomers

The separation of the a and [ anomers of butyl glucoside can be achieved using liquid
chromatography, often on a C18 column.[8] Mass spectrometry confirms that both anomers
have the same mass-to-charge ratio.[8]

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for distinguishing between
the a and B anomers. Specifically, 1H and 13C NMR spectra provide distinct signals for the
anomeric proton and carbon, respectively, allowing for unambiguous identification of the
stereochemistry at the anomeric center.[6][8]
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Caption: Analytical workflow for Butyl-a-D-glucopyranoside.

Applications in Research and Drug Development

Butyl-a-D-glucopyranoside has demonstrated significant antimicrobial activity, making it a
compound of interest for further investigation in drug development.

Antimicrobial Activity

Studies have shown that Butyl-a-D-glucopyranoside is an antimicrobial agent that inhibits the
growth of photosynthetic organisms.[1] It has exhibited high cytotoxicity against Gram-positive
bacteria, including Enterobacter and Bacillus species.[1] Furthermore, it shows strong
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antimicrobial activity against Gram-negative bacteria such as Escherichia coli, Salmonella
enterica, Klebsiella pneumoniae, and Pseudomonas aeruginosa.[1] This compound also
possesses potent activity against fungi and yeast.[1]

The proposed mechanism of action, while not fully elucidated, may involve the disruption of
microbial membranes or the inhibition of tyrosol synthesis.[1]

Safety, Handling, and Storage

Proper handling and storage of Butyl-a-D-glucopyranoside are essential to ensure laboratory
safety and maintain the integrity of the compound. The following information is a summary of
general safety precautions.

Table 3: Safety and Handling Information
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Aspect

Recommendation

Source

Handling

Handle in a well-ventilated
place. Wear suitable protective
clothing, gloves, and eye/face
protection. Avoid formation of

dust and aerosols.

[110]

Storage

Store the container tightly
closed in a dry, cool, and well-
ventilated place. Store away

from incompatible materials.

[]10]

First-Aid (Inhalation)

Move the victim into fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration and consult

a doctor immediately.

[9]

First-Aid (Skin Contact)

Wash off immediately with
soap and plenty of water,
removing all contaminated
clothing and shoes. Get
medical attention if irritation

develops.

[11]

First-Aid (Eye Contact)

Flush eyes with water for 15
minutes. Get medical attention

if irritation occurs.

[11]

First-Aid (Ingestion)

Do not induce vomiting. Never
give anything by mouth to an
unconscious person. Rinse
mouth with water and consult a

physician.

[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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